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Compound of Interest

Compound Name: Nickel citrate

Cat. No.: B1596564

Essential Safety and Handling Guide for Nickel
Citrate

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Nickel Citrate. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Summary

Nickel Citrate is classified as a hazardous chemical with significant health risks. It is crucial to
understand these hazards before handling the substance. Key hazards include carcinogenicity,
respiratory and skin sensitization, germ cell mutagenicity, reproductive toxicity, and specific
target organ toxicity through repeated exposure.[1][2] It is also harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[1][2]

Table 1: Summary of Nickel Citrate Hazards
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Hazard Classification Category Description
Carcinogenicity 1A May cause cancer.[1][2]
] o May damage fertility or the
Reproductive Toxicity 1A )
unborn child.[1][2]
May cause allergy or asthma
Respiratory Sensitization 1 symptoms or breathing
difficulties if inhaled.[1][2]
) o May cause an allergic skin
Skin Sensitization 1 _
reaction.[1][2]
o Suspected of causing genetic
Germ Cell Mutagenicity 2
defects.[1][2]
Causes damage to organs
Specific Target Organ Toxicity 1 (specifically the respiratory
(Repeated Exposure) system) through prolonged or
repeated exposure.[1][2]
Acute Oral Toxicity 4 Harmful if swallowed.[1][2]
Hazardous to the Aquatic 1 Very toxic to aquatic life with

Environment (Long-term)

long lasting effects.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table
outlines the required equipment for handling Nickel Citrate.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specifications and Requirements

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's
Eye/Face Protection 29 CFR 1910.133 or European Standard

EN166.[1] A face shield may also be required for

splash protection.[3]

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1] Contaminated work
Skin Protection clothing should not be allowed out of the

workplace and must be washed before reuse.[1]

[2]

Under normal use with adequate ventilation
(e.g., a chemical fume hood), respiratory
protection may not be needed.[1] For operations
that may generate dust or in case of inadequate
Respiratory Protection ventilation, use a NIOSH/MSHA approved
respirator with a particle filter.[1][2] For
concentrations exceeding exposure limits, a
supplied-air respirator or a self-contained

breathing apparatus (SCBA) is necessary.[4][5]

Operational and Handling Plan

A systematic approach to handling, from receipt to disposal, is essential for safety.
Step 1: Engineering Controls & Preparation

« Ventilation: Always handle Nickel Citrate in a well-ventilated area. Use of a chemical fume
hood is strongly recommended to minimize inhalation exposure.[6][7]

o Designated Area: Establish a designated, marked area for handling, use, and storage of
Nickel Citrate.[4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are in close
proximity and good working order.[7]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://0i.b5z.net/i/u/300402/f/Safety_Data_Sheet-0285HW.pdf
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39634~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:24:43~~Nickel(II
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39634~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:24:43~~Nickel(II
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://www.cdc.gov/niosh/npg/npgd0445.html
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/aldrich/203874?userType=undefined
https://unitednuclear.com/PDFs/SDS_NickelNitrate_UNS.pdf
https://www.benchchem.com/product/b1596564?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://unitednuclear.com/PDFs/SDS_NickelNitrate_UNS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 2: Safe Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][6]

e Avoid the formation of dust during handling.[1][2]

e Do not breathe in dust, fumes, or vapors.[1][2]

» Avoid contact with eyes, skin, and clothing.[1]

o Wear all required PPE as specified in Table 2.

» Do not eat, drink, or smoke in the designated handling area.[1][2]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

Step 3: Storage

Store in a dry, cool, and well-ventilated place.[1][2]

Keep containers tightly closed when not in use.[1][2]

Store in a locked-up area, accessible only to authorized personnel.[1][8]

Keep away from incompatible materials, such as oxidizing agents.[1][2]

Emergency and First Aid Plan

Immediate and appropriate first aid is critical in the event of an exposure.

Table 3: First Aid Measures for Nickel Citrate Exposure
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
difficult, keep them at rest in a comfortable
Inhalation position. If respiratory symptoms (e.qg.,
coughing, wheezing) occur, call a POISON
CENTER or physician immediately.[1][2]

Immediately remove all contaminated clothing.
Wash the affected skin with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation or

a rash develops, seek medical advice/attention.

[1](2]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, making sure to flush

Eye Contact under the eyelids. Remove contact lenses if
present and easy to do. Get immediate medical
attention.[1][2]

Rinse the mouth thoroughly with water. Call a
Ingestion POISON CENTER or doctor if you feel unwell.
Do NOT induce vomiting.[1][2][7]

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or surface waters.[1][2]

Wear PPE: Don appropriate PPE, including respiratory protection, before cleaning up the
spill.
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e Clean-up:

o For solid spills, avoid generating dust. Moisten the spilled material with water first or use a
HEPA-filter vacuum for cleanup.[4]

o Carefully sweep up the material and place it into a suitable, sealed, and labeled container
for disposal.[1][2]

o Decontaminate: Wash the spill area thoroughly after the material has been collected.

Waste Disposal Protocol:

Classification: All Nickel Citrate waste must be treated as hazardous waste.[9]

o Collection: Collect waste in a designated, chemically compatible, and leak-proof container
(e.g., high-density polyethylene).[9]

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Nickel
Citrate,” and the accumulation start date.[9]

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from general work areas.[9]

o Disposal: Do not dispose of Nickel Citrate down the drain.[9] Arrange for pickup and
disposal through your institution's Environmental Health and Safety (EHS) department.
Dispose of the contents/container at an approved waste disposal plant.[1][2]

Occupational Exposure Limits

Adherence to established exposure limits is mandatory for personnel safety.

Table 4: Exposure Limits for Nickel Compounds
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Organization Limit Type Value (as Ni)

PEL (Permissible Exposure
OSHA o 1 mg/m3[4]
Limit, 8-hr TWA)

REL (Recommended Exposure
NIOSH o 0.015 mg/m3[4][5]
Limit, 10-hr TWA)

TLV (Threshold Limit Value, 8-
ACGIH ) 0.1 mg/m3[4]
hr TWA, Inhalable Fraction)

IDLH (Immediately Dangerous
NIOSH ) 10 mg/m3[4]
to Life or Health)

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Nickel Citrate.
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Preparation Phase

1. Conduct Risk Assessment
(Review SDS)

Y

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

A

3. Prepare Workspace
(Fume Hood, Eyewash Station)

Handling Phase
Y

4. Handle Nickel Citrate
(Avoid Dust, No Eating/Drinking) [f====ZZ=----

t-Handling & Disposal Phase

6. Decontaminate Workspace )
& WaSh Hands Spl" Occurs

Y
7. Collect Hazardous Waste

(Labeled, Sealed Container) Contain, Clean, Dispose Flush, Remove, Seek Medical Attention

Y

5. Store Properly
(Tightly Closed, Cool, Dry, Ventilated)

8. Arrange for EHS Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nickel Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1596564?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA39634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA39634~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:24:43~~Nickel(II
https://0i.b5z.net/i/u/300402/f/Safety_Data_Sheet-0285HW.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1347.pdf
https://www.cdc.gov/niosh/npg/npgd0445.html
https://www.cdc.gov/niosh/npg/npgd0445.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/203874?userType=undefined
https://unitednuclear.com/PDFs/SDS_NickelNitrate_UNS.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/266981?userType=undefined
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1596564#personal-protective-equipment-for-handling-nickel-citrate
https://www.benchchem.com/product/b1596564#personal-protective-equipment-for-handling-nickel-citrate
https://www.benchchem.com/product/b1596564#personal-protective-equipment-for-handling-nickel-citrate
https://www.benchchem.com/product/b1596564#personal-protective-equipment-for-handling-nickel-citrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

